1-((4-Bromophenyl)sulfonyl)-3-(thiophen-2-yl)pyrrolidine

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-3-thiophen-2-ylpyrrolidine
• InChI: InChI=1S/C14H14BrNO2S2/c15-12-3-5-13(6-4-12)20(17,18)16-8-7-11(10-16)14-2-1-9-19-14/h1-6,9,11H,7-8,10H2
• InChI Key: USRHCEVSZSGSEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C14H14BrNO2S2
• Molecular Weight: 372.3 g/mol

Description

1-((4-Bromophenyl)sulfonyl)-3-(thiophen-2-yl)pyrrolidine, also known as BTP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BTP is a pyrrolidine-based compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Enantioselective Synthesis

1-((4-Bromophenyl)sulfonyl)-3-(thiophen-2-yl)pyrrolidine is involved in enantioselective synthesis. For instance, Zhou et al. (2011) developed an enantioselective bromoaminocyclization of unsaturated sulfonamides using an amino-thiocarbamate catalyst, leading to enantioenriched pyrrolidines with high yield and enantiomeric excess (Zhou, Chen, Tan, & Yeung, 2011).

Antibacterial Activity

Compounds related to 1-((4-Bromophenyl)sulfonyl)-3-(thiophen-2-yl)pyrrolidine show promising antibacterial activity. Bogdanowicz et al. (2013) synthesized novel 4-pyrrolidin-3-cyanopyridine derivatives with significant antimicrobial activity against a variety of bacteria (Bogdanowicz et al., 2013).

Drug Discovery and Development

This compound has applications in drug discovery, particularly as inverse agonists for certain receptors. Duan et al. (2019) identified phenyl (3-phenylpyrrolidin-3-yl)sulfones as selective, orally active RORγt inverse agonists. This discovery has implications in treating various diseases, including autoimmune disorders (Duan et al., 2019).

Synthesis of Anticancer Agents

The compound is also used in the synthesis of potential anticancer agents. Redda and Gangapuram (2007) reported the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines with anticancer activities (Redda & Gangapuram, 2007).

Material Science Applications

In material science, this compound contributes to the development of novel materials. For instance, Liu et al. (2013) synthesized soluble fluorinated polyamides containing pyridine and sulfone moieties, demonstrating applications in high-performance materials (Liu et al., 2013).

Catalysis

It is also significant in catalysis, as demonstrated by Llamas et al. (2006), who developed a protocol for the enantioselective catalytic 1,3-dipolar cycloaddition of azomethine ylides with aryl vinyl sulfones (Llamas, Gómez Arrayás, & Carretero, 2006).